N-(6-methylpyridin-2-yl)-4-piperidin-1-ylsulfonylbenzamide
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Description
N-(6-methylpyridin-2-yl)-4-piperidin-1-ylsulfonylbenzamide, also known as MPSPB, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized and studied extensively due to its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience.
Scientific Research Applications
PET Imaging and Neurological Research
The development of PET tracers for in vivo imaging of brain enzymes showcases one application. For instance, a compound related to the chemical structure of N-(6-methylpyridin-2-yl)-4-piperidin-1-ylsulfonylbenzamide was synthesized for potential use in PET imaging of fatty acid amide hydrolase (FAAH) in rat and monkey brains. This research aimed to visualize FAAH distribution, which is crucial for understanding its role in neurological disorders and potential therapeutic targets (Kumata et al., 2015).
Cancer Research
Another domain is the investigation of novel compounds for anticancer activity. A series of aminopyridyl/pyrazinyl-substituted compounds were tested for their pharmacological and antitumor efficacy. One compound, identified as a potent c-Met/ALK dual inhibitor, showed significant tumor growth inhibition in gastric carcinoma models, indicating its potential as a therapeutic agent (Li et al., 2013).
Enzyme Inhibition for Therapeutic Applications
Research into enzyme inhibition for therapeutic purposes is also a significant application. 2-Aminopyridines, for example, have been identified as highly selective inducible nitric oxide synthase inhibitors. This selectivity is crucial for developing targeted therapies for conditions associated with overproduction of nitric oxide, such as inflammation and septic shock (Connolly et al., 2004).
Material Science and Chemical Engineering
In the field of material science, the synthesis and application of herbicidal ionic liquids incorporating sulfonylurea-based compounds demonstrate the versatility of this compound derivatives. These compounds were shown to be effective in greenhouse tests and field trials, highlighting their potential for agricultural applications (Pernak et al., 2015).
Properties
IUPAC Name |
N-(6-methylpyridin-2-yl)-4-piperidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S/c1-14-6-5-7-17(19-14)20-18(22)15-8-10-16(11-9-15)25(23,24)21-12-3-2-4-13-21/h5-11H,2-4,12-13H2,1H3,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQAYAXJSGFZNJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.